N-(4-isopropylphenyl)-3-methylbutanamide

• Molecular Formula: C14H21NO
• Molecular Weight: 219.32 g/mol
• IUPAC Name: 3-methyl-N-(4-propan-2-ylphenyl)butanamide
• InChI: InChI=1S/C14H21NO/c1-10(2)9-14(16)15-13-7-5-12(6-8-13)11(3)4/h5-8,10-11H,9H2,1-4H3,(H,15,16)
• InChI Key: HHOPWIXCWMQCPV-UHFFFAOYSA-N
• SMILES: CC(C)CC(=O)NC1=CC=C(C=C1)C(C)C

Description

N-(4-isopropylphenyl)-3-methylbutanamide, commonly known as ADB-BUTINACA, is a synthetic cannabinoid that has gained significant attention in the scientific community due to its potential applications in research. This compound belongs to the family of indazole-3-carboxamides and has been synthesized using various methods.

Mechanism of Action

ADB-BUTINACA acts as a potent agonist of the CB1 receptor, which is primarily found in the central nervous system. When ADB-BUTINACA binds to the CB1 receptor, it activates a signaling pathway that leads to the release of neurotransmitters such as dopamine, serotonin, and gamma-aminobutyric acid (GABA). This activation of the CB1 receptor is responsible for the psychoactive effects of ADB-BUTINACA.
Biochemical and Physiological Effects
ADB-BUTINACA has been found to have various biochemical and physiological effects on the body. It has been shown to increase heart rate, blood pressure, and body temperature. ADB-BUTINACA has also been found to cause anxiety, paranoia, and hallucinations in some individuals. Additionally, it has been found to have potential therapeutic effects on various disorders such as chronic pain, anxiety, and depression.

Advantages and Limitations for Lab Experiments

ADB-BUTINACA has several advantages for lab experiments. It is a potent and selective agonist of the CB1 receptor, which makes it an ideal compound for studying the endocannabinoid system. ADB-BUTINACA is also relatively easy to synthesize and has a long shelf life. However, there are also limitations to using ADB-BUTINACA in lab experiments. It has been found to be highly potent and can cause adverse effects in some individuals. Additionally, its psychoactive effects can make it challenging to conduct experiments that require subjects to be in a stable mental state.

Future Directions

There are several future directions for research on ADB-BUTINACA. One area of research is the potential therapeutic applications of ADB-BUTINACA for various disorders such as chronic pain, anxiety, and depression. Another area of research is the development of new synthetic cannabinoids that are more selective and have fewer adverse effects. Additionally, research can focus on the effects of ADB-BUTINACA on the endocannabinoid system and its potential role in regulating physiological and behavioral processes.
Conclusion
In conclusion, ADB-BUTINACA is a synthetic cannabinoid that has gained significant attention in the scientific community due to its potential applications in research. It has been found to have high affinity and selectivity for the CB1 receptor, which is responsible for the psychoactive effects of cannabis. ADB-BUTINACA has been used to study the endocannabinoid system and its effects on various physiological and behavioral processes. While ADB-BUTINACA has several advantages for lab experiments, there are also limitations to its use. Future research can focus on the potential therapeutic applications of ADB-BUTINACA and the development of new synthetic cannabinoids.

Synthesis Methods

ADB-BUTINACA can be synthesized using various methods, including the 3-methylbutanoyl chloride method and the 4-isopropylphenyl method. The 3-methylbutanoyl chloride method involves the reaction of 3-methylbutanoic acid with thionyl chloride, followed by the addition of 4-isopropylphenylamine and indazole-3-carboxylic acid. The resulting mixture is then heated to form ADB-BUTINACA. The 4-isopropylphenyl method involves the reaction of 4-isopropylphenylamine with 3-methylbutanoyl chloride, followed by the addition of indazole-3-carboxylic acid and heating to form ADB-BUTINACA.

Scientific Research Applications

ADB-BUTINACA has been used in scientific research to study the endocannabinoid system and its effects on various physiological and behavioral processes. It has been found to have high affinity and selectivity for the cannabinoid receptor CB1, which is responsible for the psychoactive effects of cannabis. ADB-BUTINACA has also been used to study the effects of synthetic cannabinoids on the central nervous system and their potential therapeutic applications.